Ethyl 4-oxo-4-[2-(3-pyrrolinomethyl)phenyl]butyrate

• IUPAC Name: ethyl 4-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-4-oxobutanoate
• InChI: InChI=1S/C17H21NO3/c1-2-21-17(20)10-9-16(19)15-8-4-3-7-14(15)13-18-11-5-6-12-18/h3-8H,2,9-13H2,1H3
• InChI Key: KJMOZDPCFAAFPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)C1=CC=CC=C1CN2CC=CC2
• Molecular Formula: C17H21NO3
• DSSTOX Substance ID: DTXSID70643963
• Molecular Weight: 287.35 g/mol
• CAS No.: 898763-96-7

Description

Ethyl 4-oxo-4-[2-(3-pyrrolinomethyl)phenyl]butyrate, also known as EPPB, is a chemical compound with the molecular formula C17H21NO3 and a molecular weight of 287.36. It has garnered attention in the scientific community due to its potential biological properties and applications in various fields.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H21NO3/c1-2-21-17(20)9-8-16(19)15-7-5-6-14(12-15)13-18-10-3-4-11-18/h3-7,12H,2,8-11,13H2,1H3.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : Ethyl 4-oxo-4-[2-(3-pyrrolinomethyl)phenyl]butyrate and related compounds have been synthesized using various starting materials and methods, offering good yields and providing a basis for further chemical modifications (Song, 2001), (Gelmi & Pocar, 1992).

• Chemical Reactions and Derivatives : The compound has been used in various chemical reactions to synthesize different derivatives. These reactions include cyclization reactions, formation of new heterocyclic compounds, and reactions with other chemical agents to produce novel compounds with unique properties (Abd & Awas, 2008), (Ergun et al., 2014).

Pharmaceutical and Biomedical Applications

• Intermediate in Medicinal Chemistry : This compound serves as an important intermediate in the synthesis of various pharmacologically active agents, such as angiotensin-converting enzyme inhibitors and other therapeutic compounds (Li, 2003).

• Antimicrobial Activity : Certain derivatives synthesized from this compound have shown antimicrobial activity against various bacteria and fungi, highlighting its potential in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Analytical and Material Science Applications

• Colorimetric Chemosensor : Derivatives of this compound have been used to develop colorimetric chemosensors for metal cations, demonstrating their utility in analytical chemistry for detecting and identifying metal ions (Aysha et al., 2021).

• Structural Analysis : The compound and its derivatives have been subjects of structural analysis using techniques like X-ray powder diffraction, contributing to a deeper understanding of their molecular structure and properties (Wang et al., 2017).

Mechanism of Action

Target of Action

A similar compound, ethyl 2-oxo-4-phenylbutyrate, is known to be a precursor for angiotensin-converting enzyme (ace) inhibitors .

Mode of Action

It’s structurally similar to ethyl 2-oxo-4-phenylbutyrate, which undergoes bioreduction to yield ethyl ®-2-hydroxy-4-phenylbutanoate . This process involves the reduction of the keto group to a hydroxyl group .

Biochemical Pathways

The bioreduction of its analogue, ethyl 2-oxo-4-phenylbutyrate, suggests involvement in redox reactions .

Result of Action

Its structural analogue, ethyl 2-oxo-4-phenylbutyrate, is known to yield ethyl ®-2-hydroxy-4-phenylbutanoate upon bioreduction , suggesting potential involvement in redox reactions.

Action Environment

The effect of ionic liquid on the asymmetric reduction of ethyl 2-oxo-4-phenylbutyrate by saccharomyces cerevisiae has been reported , suggesting that the reaction environment can influence the compound’s action.

Biochemical Analysis

Cellular Effects

Ethyl 4-oxo-4-[2-(3-pyrrolinomethyl)phenyl]butyrate has been shown to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of signaling proteins, leading to changes in downstream signaling cascades. Additionally, this compound can alter gene expression patterns by interacting with transcription factors and other regulatory proteins. These effects on cellular function highlight the compound’s potential as a tool for studying cellular biology .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can bind to specific enzymes, either inhibiting or activating their activity. For example, it may inhibit the activity of certain oxidoreductases, leading to altered metabolic pathways. Additionally, this compound can interact with DNA-binding proteins, influencing gene expression and cellular responses .